Cas no 2244088-67-1 (Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244088-67-1
• MF: C₁₃H₅BrClF₅O
• MW: 387.52721953392
• CID: 5194348
• Update Time: 2025-05-22

Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C13H5BrClF5O/c14-8-2-1-7(5-9(8)15)21-12-10(16)3-6(4-11(12)17)13(18,19)20/h1-5H
• InChI Key： FQGLPJUWYPTACU-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(Br)C(Cl)=C1

Additional information on Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Recent Advances in the Study of Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244088-67-1)

The compound Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244088-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and fluorinated aromatic structure, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential lead compound for drug development.

One of the key areas of investigation has been the synthetic pathways for this compound. Researchers have developed optimized methods to achieve high yields and purity, which are critical for its application in drug discovery. The presence of multiple halogen and fluorine atoms in the molecule poses synthetic challenges, but recent advancements in catalytic fluorination and cross-coupling reactions have facilitated more efficient production. These synthetic improvements are expected to accelerate further pharmacological evaluations.

Pharmacological studies have revealed that Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- exhibits notable bioactivity, particularly in targeting specific enzyme systems involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated its inhibitory effects on key kinases and receptors, suggesting its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases. However, detailed mechanistic studies are still underway to elucidate its precise mode of action and optimize its selectivity and potency.

In addition to its therapeutic potential, the compound's physicochemical properties have also been a subject of interest. Its high lipophilicity, attributed to the trifluoromethyl and halogen substituents, influences its pharmacokinetic profile, including absorption, distribution, and metabolism. Recent computational modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of derivatives with improved efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Benzene, 2-(4-bromo-3-chlorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244088-67-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and bioactivity profile make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new insights into its therapeutic potential and pave the way for its development into a clinically relevant agent.